Cas no 2138283-54-0 (4-(3-bromo-2-fluorophenyl)-1H-pyrazole)

• Product Name: 4-(3-bromo-2-fluorophenyl)-1H-pyrazole
• CAS No: 2138283-54-0
• MF: C₉H₆BrFN₂
• MW: 241.059744358063
• CID: 6358024
• PubChem ID: 165871635
• Update Time: 2025-10-24

4-(3-bromo-2-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2-fluorophenyl)-1H-pyrazole
• 2138283-54-0
• EN300-1085785
• A1-62862

• Inchi： 1S/C9H6BrFN2/c10-8-3-1-2-7(9(8)11)6-4-12-13-5-6/h1-5H,(H,12,13)
• InChI Key： DWOXLTJGWSYUQW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C1C=NNC=1

Computed Properties

• Exact Mass: 239.96984g/mol
• Monoisotopic Mass: 239.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(3-bromo-2-fluorophenyl)-1H-pyrazole

Comprehensive Overview of 4-(3-bromo-2-fluorophenyl)-1H-pyrazole (CAS No. 2138283-54-0)

4-(3-bromo-2-fluorophenyl)-1H-pyrazole (CAS No. 2138283-54-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This heterocyclic compound features a pyrazole core linked to a 3-bromo-2-fluorophenyl moiety, making it a versatile building block for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its unique structural properties and reactivity.

The compound's CAS number 2138283-54-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Its molecular structure combines a bromine and a fluorine substituent on the phenyl ring, which can influence electronic distribution and steric effects. This makes 4-(3-bromo-2-fluorophenyl)-1H-pyrazole a valuable intermediate in the development of pharmaceuticals, such as kinase inhibitors or anti-inflammatory agents, where halogenated aromatic systems are often key to bioactivity.

In recent years, the demand for halogenated pyrazole derivatives has surged, driven by their role in drug discovery and material innovation. For instance, fluorinated and brominated compounds are frequently explored for their enhanced metabolic stability and binding affinity in medicinal chemistry. A common query among researchers is: "What are the synthetic routes for 4-(3-bromo-2-fluorophenyl)-1H-pyrazole?" The answer often involves palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution, methods widely discussed in peer-reviewed journals.

Another hot topic is the compound's potential in agrochemical applications. Given the rising need for sustainable crop protection solutions, 4-(3-bromo-2-fluorophenyl)-1H-pyrazole could serve as a precursor for novel herbicides or fungicides. Its halogenated structure may contribute to improved efficacy and environmental compatibility, aligning with the industry's shift toward greener alternatives. Searches like "halogenated pyrazoles in agriculture" reflect this growing interest.

From a material science perspective, the compound's aromatic and heterocyclic framework makes it a candidate for organic electronic devices, such as OLEDs or photovoltaic cells. Researchers often investigate how bromo and fluoro substituents affect charge transport properties, a question frequently posed in forums and academic discussions. The compound's adaptability underscores its relevance across multiple disciplines.

Quality control and analytical characterization are critical for CAS No. 2138283-54-0. Techniques like NMR, HPLC, and mass spectrometry are routinely employed to verify purity and structure. Laboratories prioritizing reproducibility often ask: "How to optimize the synthesis of 4-(3-bromo-2-fluorophenyl)-1H-pyrazole?" Best practices include rigorous reaction monitoring and purification protocols to ensure high yields and minimal byproducts.

In summary, 4-(3-bromo-2-fluorophenyl)-1H-pyrazole (CAS No. 2138283-54-0) is a multifaceted compound with broad applicability. Its halogenated design, coupled with the pyrazole scaffold, positions it as a pivotal entity in cutting-edge research. Whether in drug development, agrochemical innovation, or advanced materials, this compound continues to inspire scientific inquiry and industrial advancement.